ethyl 3-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 3-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C13H11F3N2O2/c1-2-20-12(19)11-7-10(17-18-11)8-4-3-5-9(6-8)13(14,15)16/h3-7H,2H2,1H3,(H,17,18)
• InChI Key: QZBSWLGAOQQJNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C13H11F3N2O2
• Molecular Weight: 284.23 g/mol

Description

The compound “ethyl 3-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylate” is likely to be an organic compound containing a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a phenyl group, which is a six-membered aromatic ring, substituted with a trifluoromethyl group (-CF3). The presence of the ester functional group (carboxylate) suggests that it might be involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the phenyl ring, and the trifluoromethyl group. The electron-withdrawing nature of the trifluoromethyl group might influence the electronic properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. The ester group might undergo hydrolysis, transesterification, or other reactions typical for esters. The trifluoromethyl group is generally quite stable but could possibly undergo certain reactions under specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups (like the ester and trifluoromethyl groups) would influence its properties like solubility, melting point, boiling point, etc.

Scientific Research Applications

Calcimimetic Drug Synthesis

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• Researchers have developed an improved method for synthesizing II, involving a Mizoroki–Heck cross-coupling reaction followed by hydrogenation. .

Biocatalytic Reduction

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Gibberellin-Like Activity

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Trifluoromethyl Ether Synthesis

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API Production

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Mechanism of Action

Target of Action

Related compounds have been shown to interact with various receptors and enzymes, influencing cellular processes .

Mode of Action

It’s known that trifluoromethyl groups often enhance the lipophilicity and metabolic stability of pharmaceuticals, potentially improving their interaction with target proteins .

Biochemical Pathways

Related compounds have been shown to influence various biochemical pathways, leading to changes in cellular processes .

Pharmacokinetics

The compound’s predicted properties include a density of 1179±006 g/cm3, a boiling point of 2521±350 °C, and a vapor pressure of 002mmHg at 25°C . These properties may influence its absorption, distribution, metabolism, and excretion, thereby affecting its bioavailability.

Result of Action

Related compounds have been shown to induce various cellular responses .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound’s solubility in organic solvents such as ethanol, methanol, and dichloromethane may affect its delivery and absorption . Furthermore, its stability may be influenced by storage conditions, with a recommended storage temperature of -20°C .

Safety and Hazards

As with any chemical compound, handling “ethyl 3-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylate” would require appropriate safety measures. It’s important to use personal protective equipment and ensure good ventilation. The compound should be kept away from heat and open flames.

Future Directions

The study and application of this compound would depend on its intended use. If it shows promising activity in a certain area (like medicinal chemistry or material science), future work might involve further optimization of its structure, studying its mechanism of action in more detail, or investigating its potential uses.